Cas no 89023-03-0 (2-Propenoic acid, 3-(4-propoxyphenyl)-, 4-nitrophenyl ester, (E)-)

• Product name: 2-Propenoic acid, 3-(4-propoxyphenyl)-, 4-nitrophenyl ester, (E)-
• CAS No: 89023-03-0
• MF: C₁₈H₁₇NO₅
• MW: 327.33128
• CID: 615604
• PubChem ID: 53912740

2-Propenoic acid, 3-(4-propoxyphenyl)-, 4-nitrophenyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-propoxyphenyl)-, 4-nitrophenyl ester, (E)-
• (4-nitrophenyl) 3-(4-propoxyphenyl)prop-2-enoate
• DTXSID30707611
• 4-Nitrophenyl 3-(4-propoxyphenyl)prop-2-enoate
• 89023-03-0

• Inchi： InChI=1S/C18H17NO5/c1-2-13-23-16-8-3-14(4-9-16)5-12-18(20)24-17-10-6-15(7-11-17)19(21)22/h3-12H,2,13H2,1H3
• InChI Key： IEXVKZORZLUBKX-UHFFFAOYSA-N
• SMILES： CCCOC1=CC=C(C=C1)C=CC(=O)OC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 327.11067264g/mol
• Monoisotopic Mass: 327.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 81.4Ų